Cas no 2171195-45-0 (9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro3,2-bfuran-3-ylcarbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro3,2-bfuran-3-ylcarbamate
• CAS No: 2171195-45-0
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 6367386
• PubChem ID: 155821767
• Update Time: 2025-05-25

9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro3,2-bfuran-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro3,2-bfuran-3-ylcarbamate
• 9H-fluoren-9-ylmethyl N-[(3S,3aR,6S,6aR)-6-amino-hexahydrofuro[3,2-b]furan-3-yl]carbamate
• EN300-1653612
• 2171195-45-0

• Inchi： 1S/C21H22N2O4/c22-17-10-25-20-18(11-26-19(17)20)23-21(24)27-9-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-20H,9-11,22H2,(H,23,24)/t17-,18-,19+,20+/m0/s1
• InChI Key： FFXDXXNMLRDBDJ-VNTMZGSJSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 366.15795719g/mol
• Monoisotopic Mass: 366.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Additional information on 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro3,2-bfuran-3-ylcarbamate

9H-Fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro[3,2-b]furan-3-ylcarbamate: A Comprehensive Overview

The compound with CAS number 2171195-45-0, known as 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro[3,2-b]furan-3-ylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure and potential applications in advanced materials and drug delivery systems. Recent studies have highlighted its unique properties, making it a subject of interest for researchers worldwide.

9H-fluoren-9-ylmethyl is a well-known substituent in organic synthesis due to its rigid aromatic framework and ability to stabilize reactive intermediates. The integration of this group with the hexahydrofuro[3,2-b]furan core introduces a novel level of structural complexity. The stereochemistry of the molecule is defined by the (3S,3aR,6S,6aR) configuration at the furofuran ring system, which plays a critical role in determining its physical and chemical properties. This specific stereochemistry has been shown to influence the compound's solubility and reactivity in various solvents.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its molecular structure. These studies have revealed that the compound exhibits a high degree of stability under ambient conditions, making it suitable for applications in high-performance materials. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and coordination chemistry.

The N-(hexahydrofuro[3,2-b]furan) moiety is particularly interesting due to its potential as a bioactive agent. Studies have shown that this group can interact with specific biological targets, suggesting its utility in drug design. Furthermore, the incorporation of the fluorenylmethyl group enhances the molecule's photophysical properties, which are advantageous in optoelectronic applications.

From an industrial perspective, the synthesis of 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro[3,2-b]furan-3-ylcarbamate involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Researchers have developed innovative strategies to optimize this synthesis pathway, reducing production costs while maintaining high yields.

In conclusion, 9H-fluoren-9-ylmethyl N-(3S,3aR,6S,6aR)-6-amino-hexahydrofuro[3,2-b]furan-3-ylcarbamate represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties make it a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new insights into its behavior and potential uses